Cas no 67193-97-9 (7-hydroxy-2H-benzob1,4oxazin-3(4H)-one)

• Product Name: 7-hydroxy-2H-benzob1,4oxazin-3(4H)-one
• CAS No: 67193-97-9
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD11878414
• CID: 395193
• PubChem ID: 10057870
• Update Time: 2025-10-15

7-hydroxy-2H-benzob1,4oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2,3-dihydro-7-hydroxy-1,4-benzoxazin-3-one
• 2H-1,4-Benzoxazin-3(4H)-one, 7-hydroxy-
• 7-hydroxy-4H-1,4-benzoxazin-3-one
• 2H-1,4-Benzoxazin-3(4H)-one, 7-hydroxy
• 6-hydroxy-2H-1,4-benzoxazin-3(4H)-one
• 7-hydroxy-2H-1,4-benzoxazin-3(4H)-one
• 7-hydroxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine
• 7-Hydroxy-4H-benz[1,4]oxazin-3-on
• 7-hydroxy-4H-benz[1,4]oxazin-3-one
• CTK1J3794
• MB11352
• SureCN295559
• EN300-1696732
• GAHMCUIGTHMIFD-UHFFFAOYSA-N
• 7-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CS-0085209
• MFCD11878414
• SCHEMBL295559
• AKOS015948678
• A846706
• 67193-97-9
• AM20040992
• FT-0660811
• SY286048
• AT20434
• DTXSID60434827
• 7-hydroxy-2H-benzob1,4oxazin-3(4H)-one

• MDL： MFCD11878414
• Inchi： 1S/C8H7NO3/c10-5-1-2-6-7(3-5)12-4-8(11)9-6/h1-3,10H,4H2,(H,9,11)
• InChI Key： GAHMCUIGTHMIFD-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.396
• Melting Point: 208-209 ºC
• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones